Cas no 2228436-61-9 (1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine)

• Product Name: 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• CAS No: 2228436-61-9
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5894302
• PubChem ID: 165646228
• Update Time: 2025-10-15

1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• [1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutyl]methanamine
• 2228436-61-9
• EN300-1730381

• Inchi： 1S/C10H15N3/c1-2-13-7-9(6-12-13)10(8-11)4-3-5-10/h2,6-7H,1,3-5,8,11H2
• InChI Key： MSJMZGDXFZOENR-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN(C=C)C=2)CCC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine

Introduction to 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine (CAS No. 2228436-61-9)

1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine, identified by its CAS number 2228436-61-9, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of a cyclobutyl moiety linked to an ethenyl group, further connected to a pyrazole ring, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The compound's structure is characterized by its rigid cyclobutyl ring, which provides stability and potential for diverse functionalization, while the pyrazole ring introduces bioisosteric properties that are often exploited in drug design. The presence of the ethenyl group enhances the molecule's reactivity, allowing for further derivatization and exploration of its pharmacological potential.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclobutyl group into the pyrazole framework can lead to novel scaffolds with enhanced binding affinity and selectivity for biological targets.

1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine represents an exciting avenue for medicinal chemists to explore. Its unique structural features make it a versatile building block for the development of new therapeutic agents. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly assess the compound's interactions with various biological targets, thereby accelerating the drug discovery process.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclobutyl ring can serve as a rigid template, while the pyrazole ring provides a site for functionalization. This combination allows for the creation of molecules with tailored properties that can interact selectively with biological receptors or enzymes.

Recent studies have demonstrated that 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine exhibits promising activity against certain cancer cell lines. The compound's ability to inhibit proliferation and induce apoptosis in tumor cells suggests its potential as an anticancer agent. Further investigation into its mechanism of action could lead to the development of novel therapies that target specific pathways involved in cancer progression.

The synthesis of 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling the key structural motifs of this compound.

As research continues to uncover new biological activities and synthetic strategies, 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and promising biological profile make it a valuable asset in the medicinal chemist's toolkit.

The future directions for this compound include exploring its interactions with other biological targets and optimizing its pharmacokinetic properties. By integrating computational modeling with experimental validation, researchers can gain deeper insights into its potential as a therapeutic agent. This interdisciplinary approach will be crucial in translating preclinical findings into clinical applications.

In conclusion, 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylmethanamine (CAS No. 2228436-61-9) is a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of structural features makes it an attractive candidate for further exploration, offering hope for the development of novel therapeutic agents that address unmet medical needs.